![molecular formula C8H7NO4 B032502 4-Nitrophenyl acetate CAS No. 830-03-5](/img/structure/B32502.png)
4-Nitrophenyl acetate
Overview
Description
4-Nitrophenyl acetate, also known as 4-nitrobenzoic acid ethyl ester, is an organic compound with the chemical formula C8H7NO4. It is a white crystalline solid that is soluble in water and polar organic solvents. This compound is an important intermediate in organic synthesis, and has been used in a range of scientific research applications.
Scientific Research Applications
Advanced Oxidation Processes
4-Nitrophenyl acetate plays a significant role in environmental chemistry, particularly in the context of advanced oxidation processes (AOPs). These processes are utilized for the degradation of recalcitrant compounds in water, including pharmaceuticals like acetaminophen. The study by Qutob et al. (2022) highlights the use of AOPs to treat acetaminophen in aqueous mediums, leading to various by-products, including 4-nitrophenol. This research underscores the importance of understanding the degradation pathways and biotoxicity of these by-products to enhance treatment methods and mitigate environmental impacts (Qutob et al., 2022).
Atmospheric Chemistry
In atmospheric chemistry, the study of nitrophenols, including 4-nitrophenol derived from this compound, is critical. Harrison et al. (2005) reviewed the atmospheric occurrence of nitrophenols, shedding light on their formation through direct emissions from combustion processes and hydrolysis of pesticides. This research also explores the atmospheric nitrations that produce 4-nitrophenol, a compound related to this compound, highlighting its environmental relevance and the need for further research to fully understand its atmospheric dynamics (Harrison et al., 2005).
Photoprotection and Synthetic Chemistry
In the field of synthetic chemistry, photosensitive protecting groups, such as those derived from this compound, are extensively used. Amit et al. (1974) discuss the promise of using photosensitive protecting groups, including nitrophenyl derivatives, in synthetic chemistry. These groups facilitate the protection of functional groups during synthesis processes, showcasing the versatility and potential of this compound in enhancing synthetic methodologies (Amit et al., 1974).
Environmental Toxicology and Remediation
The environmental fate and effects of compounds related to this compound, such as 3-trifluoromethyl-4-nitrophenol (TFM), have been studied for their impact on ecosystems. Hubert (2003) reviews the use of TFM in the Great Lakes basin for controlling sea lamprey populations. This study emphasizes that while TFM and by extension, related nitrophenolic compounds like this compound, have transient environmental effects, their use requires careful consideration of potential estrogenic effects and ecological impacts (Hubert, 2003).
Mechanism of Action
Target of Action
4-Nitrophenyl acetate primarily targets esterases and lipases . These enzymes play a crucial role in the hydrolysis of esters into an alcohol and an acid in biological systems, which is a fundamental process in the metabolism of lipids.
Mode of Action
The compound interacts with its targets (esterases and lipases) through a process known as ester hydrolysis . In this process, this compound is cleaved into 4-nitrophenol and acetic acid . This reaction is catalyzed by the esterase or lipase enzyme .
Biochemical Pathways
The hydrolysis of this compound affects the ester metabolism pathway . The downstream effects include the production of 4-nitrophenol and acetic acid, which can further participate in various biochemical reactions. For example, acetic acid, a two-carbon organic acid, can enter the citric acid cycle, a key metabolic pathway, and be used to produce energy.
Pharmacokinetics
Its metabolism involves hydrolysis, catalyzed by esterases and lipases, to produce 4-nitrophenol and acetic acid . The bioavailability of this compound would be influenced by factors such as the presence and activity of these enzymes.
Result of Action
The hydrolysis of this compound results in the production of 4-nitrophenol and acetic acid . This can lead to changes in cellular pH and other biochemical parameters. The exact molecular and cellular effects would depend on the specific biological context, including the types of cells and the presence of other metabolites.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the activity of esterases and lipases, which catalyze the hydrolysis of this compound, can be affected by factors such as pH and temperature . Moreover, the presence of other substances, such as inhibitors or activators of these enzymes, can also influence the action of this compound .
Safety and Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
The base promoted hydrolysis of 4-nitrophenyl acetate was initially investigated . The proposed method was then applied to monitor the kinetics of three heterogeneous processes: (1) reduction of 4-nitrophenolate in the presence of dispersed Pd/C; (2) decomposition of methyl orange with TiO 2; and (3) adsorption of rhodamine on montmorillonite . The method via digital images showed high reproducibility and analytical frequency, allowing the execution of simultaneous analyses, with an accuracy comparable to UV–Vis spectrophotometry .
Biochemical Analysis
Biochemical Properties
4-Nitrophenyl acetate interacts with various enzymes, proteins, and other biomolecules. It is a substrate for esterase and lipase activity . The hydrolysis of this compound releases p-nitrophenol .
Cellular Effects
The effects of this compound on cells are primarily related to its role as a substrate for esterase and lipase activity . The hydrolysis of this compound by these enzymes can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves its hydrolysis by esterase and lipase enzymes. This process releases p-nitrophenol, which can be monitored at 405 nm . The hydrolysis of this compound can lead to changes in gene expression and enzyme activation or inhibition .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For use as a substrate to determine esterase or lipase activity, 63 mg is dissolved in 10 ml of methanol and stored at 2-8 °C. Such stock solutions can be kept for about one week with only a small increase in free p-nitrophenol .
Metabolic Pathways
This compound is involved in the metabolic pathways related to esterase and lipase activity. The hydrolysis of this compound by these enzymes is a key step in these pathways .
Properties
IUPAC Name |
(4-nitrophenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c1-6(10)13-8-4-2-7(3-5-8)9(11)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAUUDNIGJSLPSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2061191 | |
Record name | Acetic acid, 4-nitrophenyl ester | |
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Molecular Weight |
181.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Alfa Aesar MSDS] | |
Record name | 4-Nitrophenyl acetate | |
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Vapor Pressure |
0.00186 [mmHg] | |
Record name | 4-Nitrophenyl acetate | |
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CAS No. |
830-03-5 | |
Record name | 4-Nitrophenyl acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=830-03-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Nitrophenyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000830035 | |
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Record name | 4-Nitrophenyl acetate | |
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Record name | Acetic acid, 4-nitrophenyl ester | |
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Record name | Acetic acid, 4-nitrophenyl ester | |
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Record name | 4-nitrophenyl acetate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.448 | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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